Cas no 2089333-79-7 (8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrazine)

• Product Name: 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrazine
• CAS No: 2089333-79-7
• MF: C₅H₂BrClN₄
• MW: 233.453177928925
• CID: 6248184
• PubChem ID: 121232252
• Update Time: 2024-01-11

8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrazine Chemical and Physical Properties

Names and Identifiers

• 8-Bromo-6-chloro-[1,2,4]triazolo[1,5-a]pyrazine
• 2089333-79-7

• Inchi： 1S/C5H2BrClN4/c6-4-5-8-2-9-11(5)1-3(7)10-4/h1-2H
• InChI Key： NHRRCKQRUPSEOI-UHFFFAOYSA-N
• SMILES： BrC1C2=NC=NN2C=C(N=1)Cl

Computed Properties

• Exact Mass: 231.91514g/mol
• Monoisotopic Mass: 231.91514g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 43.1Ų